Cas no 2228701-55-9 (O-2-(4-ethoxy-2-methylphenyl)propylhydroxylamine)

• Product Name: O-2-(4-ethoxy-2-methylphenyl)propylhydroxylamine
• CAS No: 2228701-55-9
• MF: C₁₂H₁₉NO₂
• MW: 209.2847635746
• CID: 5866028
• PubChem ID: 165610311
• Update Time: 2025-05-24

O-2-(4-ethoxy-2-methylphenyl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(4-ethoxy-2-methylphenyl)propylhydroxylamine
• O-[2-(4-ethoxy-2-methylphenyl)propyl]hydroxylamine
• EN300-1743816
• 2228701-55-9

• Inchi： 1S/C12H19NO2/c1-4-14-11-5-6-12(9(2)7-11)10(3)8-15-13/h5-7,10H,4,8,13H2,1-3H3
• InChI Key： GMXCGTNTYCTBLN-UHFFFAOYSA-N
• SMILES： O(CC(C)C1C=CC(=CC=1C)OCC)N

Computed Properties

• Exact Mass: 209.141578849g/mol
• Monoisotopic Mass: 209.141578849g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 44.5Ų

Additional information on O-2-(4-ethoxy-2-methylphenyl)propylhydroxylamine

O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine: A Comprehensive Overview

O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine, also known by its CAS number 2228701-55-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is a derivative of hydroxylamine, with a specific substitution pattern that imparts unique chemical and biological properties. The structure of this compound consists of a hydroxylamine group attached to a propyl chain, which is further connected to a substituted phenyl ring. The phenyl ring is substituted with an ethoxy group at the para position and a methyl group at the ortho position, making it a versatile molecule for various applications.

The synthesis of O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Recent advancements in synthetic chemistry have enabled more efficient routes for the preparation of this compound, leveraging catalytic systems and green chemistry principles to minimize environmental impact. Researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to streamline the production process, making it more scalable for industrial applications.

One of the most promising applications of this compound lies in its potential as an intermediate in drug discovery. Hydroxylamines are known to play crucial roles in the synthesis of various bioactive molecules, including antibiotics, antiviral agents, and anticancer drugs. The substitution pattern on the phenyl ring in O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine provides a platform for further functionalization, allowing chemists to explore diverse pharmacophores with tailored activities. Recent studies have demonstrated its utility in constructing complex heterocyclic frameworks, which are essential components of many therapeutic agents.

In addition to its role in drug discovery, this compound has shown potential in materials science. The hydroxylamine moiety can act as a nucleophile in various polymerization reactions, leading to the formation of novel polymeric materials with unique mechanical and thermal properties. Researchers have investigated its use in synthesizing stimuli-responsive polymers, which can find applications in drug delivery systems and smart materials.

The biological activity of O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine has been extensively studied in recent years. Preclinical studies have revealed its ability to modulate key cellular pathways involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Furthermore, its ability to inhibit certain enzymes associated with neurodegenerative diseases has garnered attention from researchers working on Alzheimer's and Parkinson's therapies.

From an environmental standpoint, the degradation pathways of this compound have been analyzed to assess its eco-friendliness. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its persistence in aquatic environments. This property makes it a more sustainable choice compared to other synthetic intermediates that may pose long-term ecological risks.

In conclusion, O-2-(4-Ethoxy-2-Methylphenyl)Propylhydroxylamine stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in drug development and materials science while exhibiting promising biological activities that warrant further investigation. As research continues to uncover new facets of this compound's potential, it is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.